2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-chlorophenyl)-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C16H15ClN4/c1-21-7-6-14-13(9-21)15(12(8-18)16(19)20-14)10-2-4-11(17)5-3-10/h2-5H,6-7,9H2,1H3,(H2,19,20)
• InChI Key: RADZGZWPFJMKLG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H15ClN4
• Molecular Weight: 298.77 g/mol
• CAS No.: 409093-30-7

Description

2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C16H15ClN4 and its molecular weight is 298.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Inhibitory Activities

2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile and its derivatives have been extensively studied for their chemical synthesis and potential inhibitory activities against various biological targets. These compounds are synthesized through various chemical reactions involving the condensation of specific aldehydes and nitriles, leading to a range of biologically active molecules with potential applications in drug discovery and medicinal chemistry.

One of the primary applications of these compounds is their role as inhibitors of protein tyrosine kinases, particularly c-Src, which is significant in the development of anticancer therapies. For instance, derivatives of 1,6-naphthyridin-2(1H)-ones have been identified as potent inhibitors with selectivity towards c-Src, highlighting their potential as therapeutic agents against cancers where c-Src is implicated (Thompson et al., 2000).

Antimicrobial and Antifungal Properties

Furthermore, these compounds have been explored for their antimicrobial and antifungal properties. Derivatives incorporating benzotriazole or thiadiazole groups have shown significant activity against various microbial and fungal strains. This broad spectrum of biological activity underscores the potential of these molecules in developing new antimicrobial agents, addressing the growing concern of antimicrobial resistance (Al-Omran et al., 2002).

Structural and Optical Properties

The structural and optical properties of these compounds, particularly their thin film forms, have been studied, revealing interesting characteristics such as nanocrystallinity and specific fluorescence properties. These findings suggest potential applications in materials science, including the development of new fluorescent materials for imaging and sensing applications (Zeyada et al., 2016).

Heterocyclic Chemistry and Drug Synthesis

In the realm of heterocyclic chemistry, these compounds serve as precursors in the synthesis of a wide array of heterocyclic systems. The versatility in chemical reactions they undergo enables the creation of complex molecular architectures, which are crucial in the discovery and synthesis of new drugs. Their reactions with various reagents lead to the formation of novel polyheterocyclic systems with potential pharmacological activities, opening avenues for the development of new therapeutic agents (Mogilaiah & Chowdary, 2002).

Mechanism of Action

Target of Action

Related compounds such as 2-aminothiazole derivatives have been reported to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

It is known that similar compounds interact with their targets to inhibit their function, which can lead to the death of cancer cells .

Biochemical Pathways

Related compounds are known to affect various biochemical pathways involved in cell proliferation and survival, leading to the inhibition of cancer cell growth .

Result of Action

Related compounds are known to inhibit the growth of cancer cells, indicating that this compound may have similar effects .